Cas no 2229010-38-0 (N-(5-bromo-2-chloropyridin-4-yl)methylhydroxylamine)

• Product Name: N-(5-bromo-2-chloropyridin-4-yl)methylhydroxylamine
• CAS No: 2229010-38-0
• MF: C₆H₆BrClN₂O
• MW: 237.481639385223
• CID: 6126778
• PubChem ID: 165645231
• Update Time: 2025-10-21

N-(5-bromo-2-chloropyridin-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(5-bromo-2-chloropyridin-4-yl)methylhydroxylamine
• N-[(5-bromo-2-chloropyridin-4-yl)methyl]hydroxylamine
• EN300-1908185
• 2229010-38-0

• Inchi： 1S/C6H6BrClN2O/c7-5-3-9-6(8)1-4(5)2-10-11/h1,3,10-11H,2H2
• InChI Key： DNUPYQKIORXLKV-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CNO)Cl

Computed Properties

• Exact Mass: 235.93520g/mol
• Monoisotopic Mass: 235.93520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.2Ų

Additional information on N-(5-bromo-2-chloropyridin-4-yl)methylhydroxylamine

Research Briefing on N-(5-bromo-2-chloropyridin-4-yl)methylhydroxylamine (CAS: 2229010-38-0) in Chemical Biology and Pharmaceutical Applications

N-(5-bromo-2-chloropyridin-4-yl)methylhydroxylamine (CAS: 2229010-38-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have highlighted its role as a versatile building block in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

The compound's molecular structure, featuring both bromo and chloro substituents on the pyridine ring along with a methylhydroxylamine functional group, makes it particularly valuable for medicinal chemistry applications. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its utility in structure-activity relationship (SAR) studies, where it serves as a key intermediate in the synthesis of compounds targeting various disease pathways.

In synthetic chemistry applications, researchers have utilized 2229010-38-0 as a precursor for the development of novel heterocyclic compounds. A 2023 study published in Organic Letters detailed an efficient synthetic route using this compound to create pyridine-based scaffolds with improved pharmacokinetic properties. The bromo and chloro substituents provide excellent handles for further functionalization through cross-coupling reactions, while the methylhydroxylamine group offers opportunities for N-O bond cleavage and subsequent derivatization.

From a biological perspective, derivatives of N-(5-bromo-2-chloropyridin-4-yl)methylhydroxylamine have shown promising activity in preliminary screening against various cancer cell lines. Research presented at the 2023 American Chemical Society National Meeting demonstrated that certain analogs exhibited potent inhibition of specific protein kinases involved in tumor proliferation. These findings suggest potential applications in oncology drug development, though further preclinical evaluation is necessary.

The compound's safety profile and physicochemical properties have also been subjects of recent investigation. Computational studies using molecular modeling and ADMET prediction tools indicate favorable characteristics for drug-like molecules derived from this scaffold. However, researchers caution that the reactive nature of the hydroxylamine functionality may require careful consideration in formulation development.

Looking forward, the pharmaceutical industry is showing increasing interest in 2229010-38-0 as evidenced by recent patent filings. Several major pharmaceutical companies have included derivatives of this compound in their intellectual property portfolios, particularly in areas related to inflammation and metabolic disorders. This commercial attention underscores the compound's potential significance in future drug development pipelines.

In conclusion, N-(5-bromo-2-chloropyridin-4-yl)methylhydroxylamine represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Ongoing research continues to explore its full potential, with particular focus on optimizing its derivatives for improved potency, selectivity, and drug-like properties. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.